Cas no 414892-27-6 (4-(thiomorpholin-4-yl)methylbenzoic acid)

• Product Name: 4-(thiomorpholin-4-yl)methylbenzoic acid
• CAS No: 414892-27-6
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• MDL: MFCD00976996
• CID: 326514
• PubChem ID: 40465411
• Update Time: 2025-04-19

4-(thiomorpholin-4-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(4-thiomorpholinylmethyl)-
• 4-(Thiomorpholin-4-ylmethyl)benzoic acid
• thiomorpholinylmethylbenzoicacid
• 4-(thiomorpholin-4-yl)methylbenzoic acid
• 414892-27-6
• AKOS009097733
• SCHEMBL15763177
• 4-(Thiomorpholinomethyl)benzoic acid
• 4-[(Thiomorpholin-4-yl)methyl]benzoic acid
• 4-(Thiomorpholinomethyl)benzoicacid
• HF-0177
• FT-0712611
• EN300-304876
• DTXSID70654418
• CS-0268136
• MFCD00976996

• MDL： MFCD00976996
• Inchi： 1S/C12H15NO2S/c14-12(15)11-3-1-10(2-4-11)9-13-5-7-16-8-6-13/h1-4H,5-9H2,(H,14,15)
• InChI Key： XCTGGLXVGSAEIA-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(C(=O)O)=CC=2)CC1

Computed Properties

• Exact Mass: 237.08200
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 402.3°C at 760 mmHg
• Flash Point: 197.1°C
• Refractive Index: 1.623
• PSA: 65.84000
• LogP: 1.87150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids